PF-5274857 HCl
PF-5274857 HCl
PF-5274857 is a potent, orally active and selective hedgehog (Hh) signaling pathway inhibitor with an IC50 of 5.8 nM and a Ki of 4.6 nM. PF-5274857 was found to effectively penetrate the blood-brain barrier and inhibit Smo activity in the brain of primary medulloblastoma mice, resulting in improved animal survival rates. PF-5274857 was orally available and metabolically stable in vivo. PF-5274857 is a potentially attractive clinical candidate for the treatment of tumor types including brain tumors and brain metastasis driven by an activated Hh pathway.
Brand Name:
Vulcanchem
CAS No.:
613439-62-5
VCID:
VC0005724
InChI:
InChI=1S/C20H25ClN4O3S.ClH/c1-14-10-15(2)20(23-12-14)16-11-18(22-13-17(16)21)24-5-7-25(8-6-24)19(26)4-9-29(3,27)28;/h10-13H,4-9H2,1-3H3;1H
SMILES:
CC1=CC(=C(N=C1)C2=CC(=NC=C2Cl)N3CCN(CC3)C(=O)CCS(=O)(=O)C)C.Cl
Molecular Formula:
C20H26Cl2N4O3S
Molecular Weight:
473.413
PF-5274857 HCl
CAS No.: 613439-62-5
Inhibitors
VCID: VC0005724
Molecular Formula: C20H26Cl2N4O3S
Molecular Weight: 473.413
| CAS No. | 613439-62-5 |
|---|---|
| Product Name | PF-5274857 HCl |
| Molecular Formula | C20H26Cl2N4O3S |
| Molecular Weight | 473.413 |
| IUPAC Name | 1-[4-[5-chloro-4-(3,5-dimethylpyridin-2-yl)pyridin-2-yl]piperazin-1-yl]-3-methylsulfonylpropan-1-one;hydrochloride |
| Standard InChI | InChI=1S/C20H25ClN4O3S.ClH/c1-14-10-15(2)20(23-12-14)16-11-18(22-13-17(16)21)24-5-7-25(8-6-24)19(26)4-9-29(3,27)28;/h10-13H,4-9H2,1-3H3;1H |
| Standard InChIKey | GULNFUQAVPTTQV-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(N=C1)C2=CC(=NC=C2Cl)N3CCN(CC3)C(=O)CCS(=O)(=O)C)C.Cl |
| Appearance | Solid powder |
| Description | PF-5274857 is a potent, orally active and selective hedgehog (Hh) signaling pathway inhibitor with an IC50 of 5.8 nM and a Ki of 4.6 nM. PF-5274857 was found to effectively penetrate the blood-brain barrier and inhibit Smo activity in the brain of primary medulloblastoma mice, resulting in improved animal survival rates. PF-5274857 was orally available and metabolically stable in vivo. PF-5274857 is a potentially attractive clinical candidate for the treatment of tumor types including brain tumors and brain metastasis driven by an activated Hh pathway. |
| Synonyms | PF-5274857; PF 5274857; PF5274857 HCl; PF-5274857 hydrocloride;1-(4-(5/'-chloro-3,5-dimethyl-[2,4/'-bipyridin]-2/'-yl)piperazin-1-yl)-3-(methylsulfonyl)propan-1-one hydrochloride |
| PubChem Compound | 90489027 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume